(Z)-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)-3-(3-methoxyphenyl)acrylonitrile

• IUPAC Name: (Z)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(3-methoxyphenyl)prop-2-enenitrile
• InChI: InChI=1S/C19H12Cl2N2OS/c1-24-15-4-2-3-12(8-15)7-14(10-22)19-23-18(11-25-19)13-5-6-16(20)17(21)9-13/h2-9,11H,1H3/b14-7-
• InChI Key: RYEMQRDUZSNXQP-AUWJEWJLSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C=C(C#N)C2=NC(=CS2)C3=CC(=C(C=C3)Cl)Cl
• Isomeric SMILES: COC1=CC=CC(=C1)/C=C(/C#N)\C2=NC(=CS2)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C19H12Cl2N2OS
• Molecular Weight: 387.3 g/mol

Description

(Z)-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)-3-(3-methoxyphenyl)acrylonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

(Z)-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)-3-(3-methoxyphenyl)acrylonitrile has been studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, this compound has been shown to exhibit anticancer, antitumor, and anti-inflammatory activities. In material science, this compound has been investigated for its potential use as a fluorescent probe and as a building block for the synthesis of new materials. In environmental science, this compound has been studied for its potential use as a pesticide and as a water treatment agent.

Mechanism of Action

The mechanism of action of (Z)-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)-3-(3-methoxyphenyl)acrylonitrile is not fully understood. However, studies have suggested that the compound may exert its biological activities through the inhibition of various enzymes and signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in vitro and in vivo. In vitro studies have shown that the compound can inhibit the growth of cancer cells and reduce the production of inflammatory cytokines. In vivo studies have demonstrated that this compound can inhibit tumor growth and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using (Z)-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)-3-(3-methoxyphenyl)acrylonitrile in lab experiments is its potential to exhibit biological activities that may be useful in the development of new drugs or materials. However, a limitation of using this compound is its potential toxicity and the need for further studies to determine its safety profile.

Future Directions

There are several future directions for research on (Z)-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)-3-(3-methoxyphenyl)acrylonitrile. One direction is to investigate the compound's potential as a fluorescent probe for imaging applications. Another direction is to explore the use of this compound as a building block for the synthesis of new materials with unique properties. Additionally, further studies are needed to determine the safety and efficacy of this compound in vivo and its potential as a drug candidate for the treatment of cancer and inflammatory diseases.

Synthesis Methods

The synthesis of (Z)-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)-3-(3-methoxyphenyl)acrylonitrile involves the reaction of 3-methoxybenzaldehyde, 3,4-dichlorophenylacetonitrile, and 2-aminothiazole in the presence of a base. The reaction proceeds through a Knoevenagel condensation followed by a Michael addition and cyclization to form the final product.